Cas no 503068-34-6 (Vilanterol)

• Product Name: Vilanterol
• CAS No: 503068-34-6
• MF: C₂₄H₃₃Cl₂NO₅
• MW: 486.428525686264
• MDL: MFCD18782703
• CID: 834558
• PubChem ID: 10184665
• Update Time: 2025-06-15

Vilanterol Chemical and Physical Properties

Names and Identifiers

• 4-[(1R)-2-[6-[2-[(2,6-dichlorophenyl)methoxy]ethoxy]hexylamino]-1-hydroxyethyl]-2-(hydroxymethyl)phenol
• GW 642444X
• VILANTERO
• Vilanterol
• GW 642444
• GW-642444
• GW-642444X
• 4-[(R)-2-[[6-[2-(2,6-Dichlorobenzyloxy)ethoxy]hexyl]amino]-1-hydroxyethyl]-2-hydroxymethylphenol
• 4-(2-((6-((2-(((2,6-Dichlorophenyl)methyl)oxy)ethyl)oxy)hexyl)amino)-1-hydroxyethyl)-2-(hydroxymethyl)phenol
• DAFYYTQWSAWIGS-DEOSSOPVSA-N
• Vilanterol (USAN/INN)
• 028LZY775B
• 4-{(1R)-2-[(6-{2-[(2,6-dichlorobenzyl)oxy]ethoxy}hexyl)amino]-1-hydroxyethyl}-2-(hydroxymethyl)phenol
• Vilanterol (GW642444; GW 642444X)
• UNII-028LZY775B
• 4-((1R)-2-((6-(2-((2,6-dichlorobenzyl)oxy)ethoxy)hexyl)amino)-1-hydroxyethyl)-2-(hydroxymethyl)phenol
• 503068-34-6
• AKOS032950047
• VILANTEROL [WHO-DD]
• AS-35120
• HY-14300
• Vilanterol (USAN)
• EN300-20321625
• Vilanterol [USAN:INN]
• EX-A2177
• DB09082
• 4-((R)-2-{6-[2-(2,6-Dichlorobenzyloxy)-ethoxy]-hexylamino}-1-hydroxyethyl)-2-hydroxymethylphenol
• 1,3-BENZENEDIMETHANOL, .ALPHA.1-(((6-(2-((2,6-DICHLOROPHENYL)METHOXY)ETHOXY)HEXYL)AMINO)METHYL)-4-HYDROXY-, (.ALPHA.1R)-
• 4-{(1R)-2-[(6-{2-[(2,6-Dichlorophenyl)methoxy]ethoxy}hexyl)amino]-1-hydroxyethyl}-2-(hydroxymethyl)phenol
• vilanterolum
• 1,3-Benzenedimethanol, alpha1-(((6-(2-((2,6-dichlorophenyl)methoxy)ethoxy)hexyl)amino)methyl)-4-hydroxy-, (alpha1R)-
• MFCD18782703
• VILANTEROL [VANDF]
• BDBM50416060
• CS-1680
• 4-((R)-2-{6-[2-(2,6-Dichlorobenzyloxy)-ethoxy]-hexylamino}-1-hydroxyethyl)-2-hydroxymethyl-phenol
• DTXSID80198318
• BCP25897
• AC-33108
• Q15053666
• CHEBI:75037
• DTXCID10120809
• D09696
• 4-((1R)-2-((6-(2-((2,6-dichlorophenyl)methoxy)ethoxy)hexyl)amino)-1-hydroxyethyl)-2-(hydroxymethyl)phenol
• C24H33Cl2NO5
• GW642444
• CHEMBL1198857
• 4-[(1R)-2-[(6-{2-[(2,6-dichlorophenyl)methoxy]ethoxy}hexyl)amino]-1-hydroxyethyl]-2-(hydroxymethyl)phenol
• GTPL7353
• GW642444x
• VILANTEROL [USAN]
• Vilanterol; GW642444X; GW642444
• VILANTEROL [INN]
• SCHEMBL142630

• MDL： MFCD18782703
• Inchi： 1S/C24H33Cl2NO5/c25-21-6-5-7-22(26)20(21)17-32-13-12-31-11-4-2-1-3-10-27-15-24(30)18-8-9-23(29)19(14-18)16-28/h5-9,14,24,27-30H,1-4,10-13,15-17H2/t24-/m0/s1
• InChI Key： DAFYYTQWSAWIGS-DEOSSOPVSA-N
• SMILES： ClC1C=CC=C(C=1COCCOCCCCCCNC[C@@H](C1C=CC(=C(CO)C=1)O)O)Cl

Computed Properties

• Exact Mass: 485.17400
• Monoisotopic Mass: 485.1735785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 16
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 91.2Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.255±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 646.7±55.0 °C at 760 mmHg
• Flash Point: 344.9±31.5 °C
• Solubility: Almost insoluble (0.068 g/l) (25 º C),
• PSA: 91.18000
• LogP: 4.99900

Vilanterol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Pure form -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Pharmaceutical and Biochemical Products Medical Disease Classifications

Additional information on Vilanterol

Professional Introduction to Vilanterol (CAS No. 503068-34-6)

Vilanterol, chemically identified by the CAS number 503068-34-6, is a significant compound in the field of pharmaceuticals, particularly in the management of respiratory conditions. This compound belongs to the class of long-acting β₂-adrenergic receptor agonists (LABAs), which are widely recognized for their role in bronchodilation and the relief of symptoms associated with chronic obstructive pulmonary disease (COPD) and asthma. The molecular structure of Vilanterol is meticulously designed to ensure prolonged efficacy, making it a valuable component in therapeutic regimens.

The pharmacological profile of Vilanterol is characterized by its high selectivity for β₂-adrenergic receptors, which minimizes the risk of systemic side effects commonly associated with other β-agonists. This selectivity is attributed to its specific chemical modifications that enhance binding affinity while reducing interactions with other receptor subtypes. The compound's stability under various physiological conditions further contributes to its clinical relevance, ensuring consistent performance in diverse patient populations.

Recent advancements in respiratory medicine have highlighted the importance of combination therapies, particularly those involving LABAs in conjunction with inhaled corticosteroids (ICS). Studies have demonstrated that the co-administration of Vilanterol with ICS can provide superior symptom control and improve lung function compared to monotherapy. This synergistic effect is believed to be due to the complementary mechanisms of action: while ICS reduce inflammation, Vilanterol promotes bronchodilation, addressing both the underlying pathology and symptoms of respiratory diseases.

The development of Vilanterol has been influenced by emerging research findings that underscore the need for agents with extended duration of action. Traditional short-acting β₂-agonists, such as albuterol, require frequent dosing, which can lead to patient non-compliance and inadequate symptom management. In contrast, Vilanterol's long half-life allows for once-daily administration, enhancing patient convenience and adherence. This feature is particularly beneficial for patients with COPD who require continuous bronchodilation support.

Preclinical studies have provided extensive evidence supporting the efficacy and safety of Vilanterol. These studies have shown that the compound effectively attenuates airway hyperresponsiveness and reduces exacerbation frequency in animal models of asthma and COPD. Furthermore, clinical trials involving human subjects have reported significant improvements in measures such as forced expiratory volume in one second (FEV₁) and St. George's Respiratory Questionnaire (SGRQ) scores, indicating enhanced quality of life for patients receiving Vilanterol-based treatments.

The mechanism of action for Vilanterol involves activation of β₂-adrenergic receptors on airway smooth muscle cells, leading to phosphorylation of downstream signaling proteins such as cyclic adenosine monophosphate (cAMP). Increased intracellular cAMP levels result in relaxation of smooth muscles, thereby widening the airways and facilitating easier breathing. This process is further enhanced by Vilanterol's ability to resist degradation by phosphodiesterase enzymes, ensuring sustained elevations in cAMP levels over an extended period.

From a chemical perspective, Vilanterol (CAS No. 503068-34-6) exhibits a well-defined structure that incorporates key functional groups responsible for its pharmacological properties. The presence of a hydroxyl group at a strategic position enhances binding affinity to β₂-adrenergic receptors, while the terminal amine group contributes to metabolic stability. These structural features have been optimized through iterative synthesis and screening processes to achieve maximal therapeutic benefit.

The clinical application of Vilanterol has been expanded through ongoing research efforts aimed at identifying new therapeutic indications. Preliminary data suggest potential benefits in conditions beyond respiratory disorders, such as cardiovascular diseases where β₂-adrenergic receptor modulation may play a role in managing certain symptoms. While these exploratory findings are promising, further investigation is necessary to validate these broader applications.

Economic considerations also play a crucial role in the adoption and utilization of Vilanterol-based therapies. The cost-effectiveness analysis comparing combination therapy with ICS plus Vilanterol versus monotherapy has shown favorable outcomes in terms of both clinical benefits and healthcare resource utilization. This economic viability reinforces the value proposition of Vilanterol as an integral component of modern respiratory care strategies.

In conclusion, Vilanterol stands as a testament to the advancements in targeted pharmacotherapy within the realm of respiratory medicine. Its unique properties—long duration of action, high receptor selectivity, and favorable side effect profile—make it an indispensable tool for clinicians managing patients with COPD and asthma. As research continues to uncover new applications and refine existing therapeutic protocols, compounds like Vilanterol will undoubtedly remain at the forefront of innovative treatments designed to improve global health outcomes.